Cas no 158602-36-9 (Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate)

Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its azetidine scaffold and reactive iodoethyl moiety. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise functionalization. The iodoethyl side chain offers a handle for further derivatization via nucleophilic substitution or cross-coupling reactions, enabling the construction of complex heterocycles or pharmacophores. This compound is commonly employed in medicinal chemistry and materials science due to its balanced reactivity and compatibility with diverse reaction conditions. Its crystalline form ensures consistent purity and handling precision in laboratory applications.

Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate structure

158602-36-9 structure

Product Name:Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate

CAS No:158602-36-9

MF:C₁₀H₁₈INO₂

MW:311.159895420074

MDL:MFCD20126205

CID:1337391

PubChem ID:19034125

Update Time:2025-06-07

Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Azetidinecarboxylic acid, 3-(2-iodoethyl)-, 1,1-dimethylethyl ester
- 1-Boc-3-(1-iodoethyl)azetidine
- 1-BOC-3-(IODOETHYL)AZETIDINE
- tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate
- 1-Boc-3-(iodoethyl)azetid...
- N-BOC-Azetidin-3-ylethyl iodide
- OGFCVYKPYPPCDL-UHFFFAOYSA-N
- PB21026
- FCH1363191
- AM100301
- AK170329
- OR317172
- 158602-36-9
- MFCD20126205
- 1-Boc-3-(2-iodoethyl)azetidine
- A883414
- TERT-BUTYL3-(2-IODOETHYL)AZETIDINE-1-CARBOXYLATE
- DTXSID40597580
- AKOS025290700
- DA-09789
- CS-0048390
- AS-33518
- SY027409
- N-Boc-3-(2-iodoethyl)azetidine
- SCHEMBL7259854
- Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate
- MDL： MFCD20126205
- Inchi： 1S/C10H18INO2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4-7H2,1-3H3
- InChI Key： OGFCVYKPYPPCDL-UHFFFAOYSA-N
- SMILES： ICCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 311.03784
Monoisotopic Mass: 311.03823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.8

Experimental Properties

PSA: 29.54

Tert-butyl 3-(2-iodoethyl)azetidine-1-carboxylate Pricemore >>

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